Cas no 51776-69-3 (2-Heptanol, 6-ethoxy-6-methyl-)

• Product name: 2-Heptanol, 6-ethoxy-6-methyl-
• CAS No: 51776-69-3
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 361425
• PubChem ID: 22749829

2-Heptanol, 6-ethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 6-ethoxy-6-methyl-
• 6-ethoxy-6-methylheptan-2-ol
• SCHEMBL11546732
• 51776-69-3
• 6-ethoxy-6-methyl-2-heptanol
• WMMYFGOYGGLVIN-UHFFFAOYSA-N
• DTXSID90628050

• Inchi： InChI=1S/C10H22O2/c1-5-12-10(3,4)8-6-7-9(2)11/h9,11H,5-8H2,1-4H3
• InChI Key： WMMYFGOYGGLVIN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)CCCC(O)C)C

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46